Cas no 1213553-58-2 ((4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE)

• Product Name: (4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• CAS No: 1213553-58-2
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 5592817
• PubChem ID: 79014366
• Update Time: 2025-06-08

(4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• (4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• 2H-1-Benzopyran-4-amine, 8-bromo-6-fluoro-3,4-dihydro-, (4R)-
• (R)-8-Bromo-6-fluorochroman-4-amine
• Y12363
• 1213553-58-2
• AKOS017547140

• Inchi： 1S/C9H9BrFNO/c10-7-4-5(11)3-6-8(12)1-2-13-9(6)7/h3-4,8H,1-2,12H2/t8-/m1/s1
• InChI Key： NJWYNRUZEDPIDT-MRVPVSSYSA-N
• SMILES： C1OC2=C(Br)C=C(F)C=C2[C@H](N)C1

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.584±0.06 g/cm3(Predicted)
• Boiling Point: 274.6±40.0 °C(Predicted)
• pka: 8.06±0.20(Predicted)

Additional information on (4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE

Comprehensive Overview of (4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE (CAS No. 1213553-58-2)

(4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE, with the CAS number 1213553-58-2, is a chiral benzopyran derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to a class of molecules known for their potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The presence of both bromo and fluoro substituents on the benzopyran scaffold enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds and brominated heterocycles has surged due to their unique physicochemical properties. Researchers are increasingly exploring their roles in modulating biological activity, improving metabolic stability, and enhancing drug-likeness. The (4R)-stereochemistry of this amine further adds to its appeal, as enantiopure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts. This aligns with the growing trend in precision medicine, where chiral building blocks are critical for designing targeted therapies.

The synthesis of (4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE typically involves multi-step organic transformations, including halogenation, cyclization, and asymmetric reduction. Its structural features make it a promising candidate for further derivatization, particularly in the development of G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors. These applications are highly relevant to current research hotspots, such as neurodegenerative diseases and oncology, where small-molecule therapeutics are in high demand.

From an industrial perspective, the scalability of producing CAS 1213553-58-2 is a key consideration. Advances in continuous flow chemistry and catalytic asymmetric synthesis have streamlined the manufacturing process, reducing costs and environmental impact. This resonates with the broader push toward green chemistry and sustainable pharmaceutical production—a topic frequently searched by professionals in the field.

Analytical characterization of (4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE employs techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound's purity and stereochemical integrity, which are critical for regulatory compliance and reproducibility in preclinical studies. The compound's logP and pKa values are also of interest, as they influence its pharmacokinetic behavior—a common query among medicinal chemists.

In summary, (4R)-8-BROMO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE (CAS 1213553-58-2) represents a versatile and pharmacologically relevant scaffold. Its unique structural attributes and synthetic accessibility position it as a valuable tool for drug discovery, aligning with contemporary research trends and industry needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation therapeutics.